Cas no 89794-16-1 (2,4-Dibromo-3-chloro-6-methylaniline)

• Product Name: 2,4-Dibromo-3-chloro-6-methylaniline
• CAS No: 89794-16-1
• MF: C₇H₆Br₂ClN
• MW: 299.390239238739
• CID: 3157538
• PubChem ID: 26598363
• Update Time: 2025-10-28

2,4-Dibromo-3-chloro-6-methylaniline Chemical and Physical Properties

Names and Identifiers

• 2,4-Dibromo-3-chloro-6-methylaniline
• 89794-16-1
• (2,4-dibromo-3-chloro-6-methylphenyl)amine
• MFCD09800824
• AKOS025128658
• 2,4-Dibromo-3-chloro-6-methylbenzenamine
• DB-392015
• 2-Amino-4-chloro-3,5-dibromotoluene
• SCHEMBL21624287

• MDL： MFCD09800824
• Inchi： 1S/C7H6Br2ClN/c1-3-2-4(8)6(10)5(9)7(3)11/h2H,11H2,1H3
• InChI Key： XFIQNEWYYTZKGB-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=CC(C)=C1N)Br)Cl

Computed Properties

• Exact Mass: 298.85350Da
• Monoisotopic Mass: 296.85555Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on 2,4-Dibromo-3-chloro-6-methylaniline

2,4-Dibromo-3-chloro-6-methylaniline: A Comprehensive Overview

2,4-Dibromo-3-chloro-6-methylaniline, identified by the CAS No. 89794-16-1, is a complex aromatic amine derivative with significant applications in various chemical industries. This compound is characterized by its unique substitution pattern on the aniline ring, featuring bromine atoms at positions 2 and 4, a chlorine atom at position 3, and a methyl group at position 6. The presence of these substituents imparts distinct chemical and physical properties to the molecule, making it a valuable compound in research and industrial settings.

The synthesis of 2,4-dibromo-3-chloro-6-methylaniline typically involves multi-step reactions, often starting from aniline derivatives and incorporating halogenation and alkylation steps. Recent advancements in synthetic methodologies have focused on improving the efficiency and selectivity of these reactions. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the bromination process while maintaining high yields. These developments highlight the ongoing efforts to optimize the production of this compound for large-scale applications.

In terms of physical properties, 2,4-dibromo-3-chloro-6-methylaniline exhibits a melting point of approximately 150°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethanol. Its stability under various conditions has been extensively studied, with recent findings indicating that the compound remains stable under normal storage conditions but may decompose under harsh thermal or oxidative environments.

The chemical reactivity of 2,4-dibromo-3-chloro-6-methylaniline is influenced by the electron-withdrawing effects of the halogen substituents. These effects enhance the electrophilic aromatic substitution reactivity at specific positions on the ring, making it a versatile building block in organic synthesis. For example, it has been used as an intermediate in the preparation of heterocyclic compounds with potential applications in pharmaceuticals and agrochemicals.

Recent studies have also explored the biological activity of 2,4-dibromo-3-chloro-6-methylaniline. Researchers have reported its potential as an anti-inflammatory agent due to its ability to inhibit certain enzymes involved in inflammatory pathways. Additionally, its role as a precursor in drug design has been highlighted in several pharmacological studies.

In conclusion, 2,4-dibromo-3-chloro-6-methylaniline, with its unique structural features and diverse applications, continues to be a subject of interest in both academic and industrial research. Its properties make it a valuable compound for advancing chemical synthesis and exploring new therapeutic avenues.